6-Chloro-2-methylquinoline
Cat. No. B1360239
:
92-46-6
M. Wt: 177.63 g/mol
InChI Key: OCCIBGIEIBQGAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:13]1[O:14][CH2:16][CH2:17][O:15][CH2:18]1.[Cl:1][c:2]1[cH:3][c:4]2[cH:5][cH:6][c:7]([CH3:12])[n:8][c:9]2[cH:10][cH:11]1>>[Cl:1][c:2]1[cH:3][c:4]2[cH:5][cH:6][c:7]([CH:12]=[O:15])[n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc2cc(Cl)ccc2n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1ccc2cc(Cl)ccc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
